BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 7-Hydroxycannabidivarin-d7
Certificate of Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Hydroxycannabidivarin-d7

Cat. No.: B15560304

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for the deuterated analytical reference standard, 7-
Hydroxycannabidivarin-d7 (7-OH-CBDV-d7). As a certified reference material, 7-OH-CBDV-
d7 is crucial for the accurate quantification of its non-labeled counterpart in various biological
matrices during preclinical and clinical research. This document outlines the standard analytical
tests performed to ensure the identity, purity, and concentration of this reference standard.

Quantitative Data Summary

The following tables summarize the typical quantitative data found on a Certificate of Analysis
for 7-Hydroxycannabidivarin-d7. These values are representative and may vary slightly

between different manufacturing lots.

Table 1: Identity and Purity
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Parameter Method Specification Result
Chemical Formula - C19H19D703 Confirmed
Molecular Weight Mass Spectrometry 309.45 g/mol 309.45 g/mol
Purity (HPLC) HPLC-UV >98% 99.5%
Isotopic Purity Mass Spectrometry >99% atom % D 99.6% atom % D

] Conforms to USP
Residual Solvents GC-HS Pass

<467>

Table 2: Physical and Chemical Properties

Parameter Specification Result

Appearance White to off-white solid Conforms

N Soluble in Methanol,
Solubility o Conforms
Acetonitrile, DMSO

Storage -20°C Recommended

Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

e Instrumentation: Agilent 1260 Infinity Il HPLC system or equivalent, equipped with a diode
array detector (DAD).

e Column: C18, 2.7 pm, 4.6 x 100 mm.
» Mobile Phase:

o A:0.1% Formic acid in Water
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o B: 0.1% Formic acid in Acetonitrile

» Gradient: 70% B to 95% B over 8 minutes.
e Flow Rate: 0.5 mL/min.

e Column Temperature: 40°C.

o Detection Wavelength: 228 nm.

e Injection Volume: 5 pL.

o Standard Preparation: A stock solution of 7-Hydroxycannabidivarin-d7 is prepared in
methanol at a concentration of 1 mg/mL and then diluted to an appropriate working
concentration.

o Purity Calculation: The purity is determined by the area percent method, where the peak
area of the analyte is divided by the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity

 Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
an electrospray ionization (ESI) source.

e |onization Mode: Positive ESI.
e Scan Range: m/z 100-500.

» Data Analysis: The measured mass of the molecular ion is compared to the theoretical exact
mass of 7-Hydroxycannabidivarin-d7 to confirm its identity. Isotopic purity is determined by
analyzing the isotopic distribution of the molecular ion cluster and calculating the deuterium
incorporation.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

 Instrumentation: Bruker Avance Il 400 MHz NMR spectrometer or equivalent.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15560304?utm_src=pdf-body
https://www.benchchem.com/product/b15560304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Solvent: Deuterated chloroform (CDCIs) or deuterated methanol (CDsOD).
o Experiments: 1H NMR and 3C NMR spectra are acquired.

o Data Analysis: The chemical shifts, coupling constants, and integration of the proton signals,
along with the chemical shifts of the carbon signals, are analyzed to confirm the chemical
structure of 7-Hydroxycannabidivarin-d7. The absence of signals corresponding to the
deuterated positions confirms the labeling.

Visualizations

The following diagrams illustrate the experimental workflow and logical relationships in the
analysis of 7-Hydroxycannabidivarin-d7.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15560304?utm_src=pdf-body
https://www.benchchem.com/product/b15560304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

7-OH-CBDV-d7
Reference Standard

A/

Dissolution in
Methanol (1 mg/mL)

A/

Dilution to
Working Concentration

Analytical Testing
A\ \4

Purity Analysis
(HPLC-UV)

Data Analysiv& Reporting

Chromatogram & Spectrum
Analysis

Certificate of Analysis

Generation

Click to download full resolution via product page

Caption: Analytical workflow for 7-OH-CBDV-d7 Certificate of Analysis.
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Caption: Decision logic for HPLC-based purity assessment.

« To cite this document: BenchChem. [Technical Guide: 7-Hydroxycannabidivarin-d7
Certificate of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560304#7-hydroxycannabidivarin-d7-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15560304?utm_src=pdf-body-img
https://www.benchchem.com/product/b15560304#7-hydroxycannabidivarin-d7-certificate-of-analysis
https://www.benchchem.com/product/b15560304#7-hydroxycannabidivarin-d7-certificate-of-analysis
https://www.benchchem.com/product/b15560304#7-hydroxycannabidivarin-d7-certificate-of-analysis
https://www.benchchem.com/product/b15560304#7-hydroxycannabidivarin-d7-certificate-of-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560304?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

